Cas no 1262002-05-0 (2-(3-Fluoro-4-methoxycarbonylphenyl)phenol)

• Product name: 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol
• CAS No: 1262002-05-0
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18312970
• CID: 2768641
• PubChem ID: 53218666

2-(3-Fluoro-4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-FLUORO-4-METHOXYCARBONYLPHENYL)PHENOL
• 1262002-05-0
• MFCD18312970
• DTXSID90683583
• Methyl 3-fluoro-2'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol, 95%
• 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol

• MDL： MFCD18312970
• Inchi： InChI=1S/C14H11FO3/c1-18-14(17)11-7-6-9(8-12(11)15)10-4-2-3-5-13(10)16/h2-8,16H,1H3
• InChI Key： YWKDJWJLKISUTF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol

Introduction to 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1262002-05-0)

2-(3-Fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1262002-05-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a methoxycarbonyl group, making it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol is defined by its molecular formula, C₁₄H₁₁FO₃, and its molecular weight of approximately 254.23 g/mol. The presence of the fluoro substituent and the methoxycarbonyl group imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and increased metabolic stability, which are crucial for optimizing drug-like properties.

In the realm of medicinal chemistry, 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol has been explored for its potential as a lead compound in the development of new drugs. Recent studies have focused on its ability to modulate various biological targets, including enzymes and receptors, which are implicated in several diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's inhibitory activity against a specific enzyme involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond its therapeutic applications, 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol has also been investigated for its use in chemical synthesis and materials science. Its unique structural features make it a versatile building block for the synthesis of more complex molecules. In a study published in Organic Letters, researchers demonstrated the utility of this compound as an intermediate in the synthesis of novel organic materials with enhanced electronic and optical properties.

The synthesis of 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol typically involves multi-step reactions, including substitution and coupling reactions. One common synthetic route involves the reaction of 3-fluoro-4-methoxycarbonylbenzeneboronic acid with 2-bromophenol under palladium-catalyzed conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol should be managed with standard laboratory precautions due to its potential reactivity and sensitivity to certain conditions. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Additionally, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The environmental impact of 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol is another important consideration. While there is limited data available on its environmental fate and toxicity, it is essential to follow best practices for waste disposal and environmental stewardship. Researchers are encouraged to conduct further studies to better understand the ecological implications of this compound.

In conclusion, 2-(3-Fluoro-4-methoxycarbonylphenyl)phenol (CAS No. 1262002-05-0) is a promising compound with diverse applications in medicinal chemistry, chemical synthesis, and materials science. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.